(4-((4-(Tert-butyl)thiazol-2-yl)methyl)piperazin-1-yl)(cyclopropyl)methanone

• IUPAC Name: [4-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-cyclopropylmethanone
• InChI: InChI=1S/C16H25N3OS/c1-16(2,3)13-11-21-14(17-13)10-18-6-8-19(9-7-18)15(20)12-4-5-12/h11-12H,4-10H2,1-3H3
• InChI Key: YYNGLOVVHKGHAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CSC(=N1)CN2CCN(CC2)C(=O)C3CC3
• Molecular Formula: C16H25N3OS
• Molecular Weight: 307.5 g/mol

Description

Thiazole derivatives, such as the one you mentioned, are widely studied for their potential antitumor activities. They are part of some clinically applied anticancer drugs such as Dabrafenib and Dasatinib. Piperazine, a saturated nitrogen-containing hexa-heterocycle, is playing an evolving role in rational drug design and discovery. This moiety exists in many well-known clinical drugs with various therapeutic uses, including anticancer agents.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on the specific compound. Some thiazole derivatives have been found to inhibit the growth of cancer cells by stopping the division when the cells completed a division cycle before another DNA synthesis phase started.

Future Directions

Thiazole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. Future research could focus on synthesizing a variety of thiazole derivatives and testing their biological activities.